Cas no 2171426-38-1 (2-methoxy-4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid)

• Product Name: 2-methoxy-4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
• CAS No: 2171426-38-1
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6090863
• PubChem ID: 165562158
• Update Time: 2025-05-21

2-methoxy-4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid
• 2-methoxy-4-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
• EN300-1524886
• 2171426-38-1
• 2172263-86-2
• 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}-2-methoxybutanoic acid
• EN300-1570792
• 2-methoxy-4-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}butanoic acid
• 2171414-83-6
• EN300-1544709

• Inchi： 1S/C27H32N2O6/c1-34-24(26(31)32)14-15-28-25(30)17-10-12-18(13-11-17)29-27(33)35-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,17-18,23-24H,10-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： XBJYYLHGRYXQPG-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NCCC(C(=O)O)OC)=O)CC1)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-methoxy-4-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}butanoic acid

2-Methoxy-4-{(1R,4R)-4-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}cyclohexylformamido}butanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171426-38-1, known as 2-methoxy-4-{(1R,4R)-4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclohexylformamido}butanoic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into its chemical structure, synthesis, pharmacological properties, and potential applications.

Chemical Structure and Synthesis: The molecule consists of a butanoic acid backbone with a methoxy group at the 2-position and a complex substituent at the 4-position. The substituent includes a cyclohexane ring with specific stereochemistry (1R,4R) and a fluorenylmethoxycarbonyl (Fmoc) group attached via an amino linkage. The Fmoc group is a well-known protecting group in peptide synthesis, highlighting the molecule's potential role in peptide-based drug design. Recent advancements in stereocontrol techniques have enabled the synthesis of this compound with high enantiomeric purity, which is crucial for its biological activity studies.

Pharmacological Properties: Studies have shown that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, it has demonstrated significant activity against cyclooxygenase (COX) enzymes, which are key targets in the development of anti-inflammatory and analgesic agents. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

Applications in Drug Discovery: The integration of the Fmoc group into this molecule opens up possibilities for its use in peptide-based drug delivery systems. Researchers have explored its potential as a carrier for targeted drug delivery, leveraging its ability to interact with specific cellular receptors. Recent studies have also highlighted its role as a scaffold for designing bioactive molecules with improved pharmacokinetic profiles.

Future Directions: Ongoing research is focused on optimizing the synthetic routes for this compound to enhance scalability and reduce costs. Additionally, efforts are being made to explore its therapeutic potential in other disease areas, such as cancer and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinically relevant therapeutics.

In conclusion, 2-methoxy-4-{(1R,4R)-4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclohexylformamido}butanoic acid represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its unique structure, coupled with its promising biological activities, positions it as a key player in the development of novel therapeutic agents.